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Compound of Interest

Compound Name: Einecs 308-467-5

Cat. No.: B15180195

A comprehensive search for in vivo studies and dosing information related to the chemical
substance identified by Einecs number 308-467-5 has yielded no publicly available data. As a
result, the development of detailed application notes and protocols for in vivo studies, as
requested, cannot be fulfilled at this time.

Initial investigations to determine the common chemical name for Einecs 308-467-5, and its
associated CAS number 98072-17-4, have resulted in conflicting information from various
chemical databases. Some sources identify the substance as a complex azo dye, specifically
"Benzoic acid, 2-hydroxy-3-[(4-nitrophenyl)azo]-5-[(7-sulfo-1-naphthalenyl)azo]-, disodium salt"
or a similar isomer. Other sources provide a different molecular formula of C23H13N5Na208S.
This lack of a definitive and consistent chemical identity presents a significant challenge in
locating relevant biological research.

Subsequent and extensive searches for in vivo studies, animal model data, pharmacokinetic
profiles, or any toxicological information using both the Einecs and CAS numbers, as well as
the potential chemical names, did not retrieve any relevant scientific literature. The absence of
this foundational data makes it impossible to:

e Summarize quantitative data into structured tables, as no dosing, efficacy, or safety data
from in vivo experiments could be found.

» Provide detailed experimental protocols, as there are no published methodologies for in vivo
administration of this substance.
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» Create diagrams for signaling pathways or experimental workflows, as the biological effects
and mechanisms of action of this chemical have not been described in the available
literature.

Given the current lack of information in the public domain, it is recommended that researchers
interested in conducting in vivo studies with Einecs 308-467-5 consider initiating preliminary
dose-ranging and toxicity studies to establish a safe and effective dosing window. Such studies
would be the first step in generating the necessary data for more detailed and specific
experimental protocols.

We will continue to monitor for any new information regarding this compound and will update
this advisory as new data becomes available.

 To cite this document: BenchChem. [No In Vivo Dosing Recommendations Currently
Available for Einecs 308-467-5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15180195#dosing-recommendations-for-in-vivo-
studies-with-einecs-308-467-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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